Cas no 893752-52-8 (2-(2-Chlorophenoxy)benzaldehyde)
893752-52-8 structure
Product Name:2-(2-Chlorophenoxy)benzaldehyde
CAS No:893752-52-8
MF:C13H9ClO2
MW:232.66236281395
CID:2117872
Update Time:2023-08-04
2-(2-Chlorophenoxy)benzaldehyde Chemical and Physical Properties
Names and Identifiers
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- 2-(2-chlorophenoxy)benzaldehyde
- 2-(2-Chlorophenoxy)benzaldehyde
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- Inchi: 1S/C13H9ClO2/c14-11-6-2-4-8-13(11)16-12-7-3-1-5-10(12)9-15/h1-9H
- InChI Key: MUNVKPJSBYYXLT-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1OC1C=CC=CC=1C=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 232
- Topological Polar Surface Area: 26.3
2-(2-Chlorophenoxy)benzaldehyde Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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